Cas no 923163-06-8 (2-Chloro-N-(2-chlorophenyl)methylpropanamide)

• Product Name: 2-Chloro-N-(2-chlorophenyl)methylpropanamide
• CAS No: 923163-06-8
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• MDL: MFCD08444162
• CID: 3108998
• PubChem ID: 16226980
• Update Time: 2025-08-03

2-Chloro-N-(2-chlorophenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-chlorobenzyl)propanamide
• 923163-06-8
• 2-chloro-N-[(2-chlorophenyl)methyl]propanamide
• CS-0241497
• EN300-23342
• Z147652122
• AKOS016893283
• G18934
• AKOS000198918
• 2-Chloro-N-(2-chlorophenyl)methylpropanamide

• MDL： MFCD08444162
• Inchi： 1S/C10H11Cl2NO/c1-7(11)10(14)13-6-8-4-2-3-5-9(8)12/h2-5,7H,6H2,1H3,(H,13,14)
• InChI Key： BTVPJHXOTDGWSV-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 231.0217694Da
• Monoisotopic Mass: 231.0217694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

2-Chloro-N-(2-chlorophenyl)methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-(2-chlorophenyl)methylpropanamide

2-Chloro-N-(2-chlorophenyl)methylpropanamide (CAS No. 923163-06-8): An Overview of Its Properties and Applications in Medicinal Chemistry

2-Chloro-N-(2-chlorophenyl)methylpropanamide (CAS No. 923163-06-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chlorinated amides, which are known for their diverse applications in pharmaceutical research and development.

The chemical structure of 2-Chloro-N-(2-chlorophenyl)methylpropanamide is characterized by a chlorinated benzene ring and a chlorinated propanamide moiety. The presence of these functional groups imparts specific physicochemical properties that make it an interesting candidate for various biological studies. Recent research has focused on elucidating the mechanisms by which this compound interacts with biological systems, particularly in the context of enzyme inhibition and receptor modulation.

In terms of its physical properties, 2-Chloro-N-(2-chlorophenyl)methylpropanamide is a white crystalline solid with a melting point ranging from 110°C to 115°C. It is moderately soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups, including in vitro assays and animal models.

The biological activity of 2-Chloro-N-(2-chlorophenyl)methylpropanamide has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific isoform of cyclooxygenase (COX), which is implicated in inflammation and pain. This finding suggests that 2-Chloro-N-(2-chlorophenyl)methylpropanamide could be a valuable lead compound for the development of novel anti-inflammatory drugs.

Beyond its enzymatic inhibition properties, 2-Chloro-N-(2-chlorophenyl)methylpropanamide has also shown promise as a modulator of receptor activity. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can selectively bind to and activate certain G protein-coupled receptors (GPCRs), which are important targets for therapeutic interventions in various diseases, including neurological disorders and cardiovascular conditions. The ability to modulate GPCR activity makes 2-Chloro-N-(2-chlorophenyl)methylpropanamide a potential candidate for further drug development efforts.

In addition to its direct biological effects, 2-Chloro-N-(2-chlorophenyl)methylpropanamide has been explored as a tool compound in chemical biology studies. Its unique structure allows researchers to probe the functional roles of specific proteins and pathways within cells. For example, a study published in the journal Chemical Biology & Drug Design utilized this compound to investigate the role of a particular kinase in cancer cell proliferation. The results indicated that 2-Chloro-N-(2-chlorophenyl)methylpropanamide could selectively inhibit this kinase, leading to reduced cell growth and increased apoptosis in cancer cells.

The safety profile of 2-Chloro-N-(2-chlorophenyl)methylpropanamide is another important aspect that has been evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a potential drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-Chloro-N-(2-chlorophenyl)methylpropanamide (CAS No. 923163-06-8) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new insights into the mechanisms and therapeutic potential of this compound will emerge, contributing to advancements in drug discovery and pharmaceutical science.